Tert-butyl 3-amino-3-cyclopropyl-butanoate

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: tert-butyl 3-amino-3-cyclopropylbutanoate
• InChI: InChI=1S/C11H21NO2/c1-10(2,3)14-9(13)7-11(4,12)8-5-6-8/h8H,5-7,12H2,1-4H3
• InChI Key: GRPJTAHSMKCEOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C)(C1CC1)N

Description

Tert-butyl 3-amino-3-cyclopropyl-butanoate is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-butyl 3-(tert-butylsulfinylamino)-3-cyclopropyl-butanoate (example 229a, 1.93 g, 6.36 mmol) was dissolved in a 4M solution of hydrochloric acid in dioxane (4.77 ml, 19.1 mmol) and the reaction mixture was stirred at room temperature for 30 minutes. The reaction was then diluted with ethyl acetate and poured into a separatory funnel. The organic phase was extracted with a 2M aqueous solution of sodium carbonate. The organic phase was dried over sodium sulfate and evaporated down to dryness to yield the title compound (1.08 g, 85%) as a crude oil which was used without any purification. MS (ESI, m/z): 200.3 (M+H+).